1-(Piperidin-4-yl)-3-p-tolylurea hydrochloride

• IUPAC Name: 1-(4-methylphenyl)-3-piperidin-4-ylurea;hydrochloride
• InChI: InChI=1S/C13H19N3O.ClH/c1-10-2-4-11(5-3-10)15-13(17)16-12-6-8-14-9-7-12;/h2-5,12,14H,6-9H2,1H3,(H2,15,16,17);1H
• InChI Key: GLFBPHOMMFLJPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2CCNCC2.Cl
• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol
• CAS No.: 1233952-65-2

Description

1-(Piperidin-4-yl)-3-p-tolylurea hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as P4U and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The synthesis of compounds related to 1-(Piperidin-4-yl)-3-p-tolylurea hydrochloride involves condensation and reaction techniques. For example, a compound synthesized by the condensation of diphenyl(piperidin-4-yl)methanol with p-toluenesulfonyl chloride, using methylene dichloromethane as a solvent and triethylamine as the base, demonstrates the complexity of such syntheses (Girish et al., 2008).

• Crystal Structure : X-ray crystallography has been used to investigate the structure of related compounds. For instance, a synthesized compound revealed a chair conformation for the piperidine ring, and its structure exhibited both inter and intramolecular hydrogen bonds (Girish et al., 2008).

Chemical Properties and Applications

• Antibacterial Activity : Certain derivatives of this compound exhibit antibacterial properties. A study showed that synthesized compounds related to this chemical demonstrated moderate antibacterial activity, highlighting their potential in antimicrobial applications (Merugu et al., 2010).

• Corrosion Inhibition : Piperidine derivatives, such as this compound, have been studied for their corrosion inhibition properties, especially on iron surfaces. These derivatives have potential as environmentally friendly corrosion inhibitors (Belghiti et al., 2018).

• Pharmacological Research : While direct research on this compound is limited, related piperidine compounds have been explored for various pharmacological effects, including as antagonists for cannabinoid receptors, suggesting a potential area of application for similar compounds (Lan et al., 1999).

• Molecular Dynamics and Quantum Chemical Studies : Theoretical studies using molecular dynamics and quantum chemical calculations have been conducted on piperidine derivatives to predict their inhibition efficiencies in various applications, indicating their significance in computational chemistry and material science (Kaya et al., 2016).